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Compound of Interest

Compound Name: Lixivaptan

Cat. No.: B1674903 Get Quote

Disclaimer: This document provides guidance on the safe handling of Lixivaptan based on

publicly available information. It is not a substitute for a manufacturer's Safety Data Sheet

(SDS). Always consult the official SDS for complete safety information before handling any

chemical.

Lixivaptan is an investigational drug that has been in clinical trials.[1] While a specific,

comprehensive Safety Data Sheet (SDS) is not readily available in the public domain, existing

data from clinical trials and chemical databases provide crucial information for establishing safe

handling protocols in a research setting.

Summary of Key Safety Information
Lixivaptan is classified as harmful if swallowed and is an irritant.[2] It is a white to beige

powder.[3] Care must be taken to avoid inhalation of the powder and to prevent skin and eye

contact. Clinical studies have also indicated a potential risk for drug-induced liver injury (DILI).

[1][4]

Quantitative Data
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Property Value Source

Molecular Formula C₂₇H₂₁ClFN₃O₂

Molecular Weight 473.93 g/mol

Physical Form Powder

Color White to beige

Solubility DMSO: 20 mg/mL

GHS Hazard Class Acute Toxicity 4 (Oral)

Hazard Statement H302: Harmful if swallowed

Personal Protective Equipment (PPE)
Due to its hazardous nature as a powder and potential for toxicity, a comprehensive approach

to personal protective equipment is essential. The following PPE is recommended for handling

Lixivaptan, based on general guidelines for handling hazardous drugs.

Gloves: Two pairs of chemotherapy-rated gloves (ASTM D6978) should be worn. The outer

glove should be removed and disposed of immediately after handling the compound.

Gown: A disposable, impermeable gown that closes in the back should be worn to protect

from potential splashes or contamination of personal clothing.

Eye and Face Protection: Safety glasses with side shields are the minimum requirement. A

full-face shield should be worn when there is a risk of generating airborne particles or

splashes.

Respiratory Protection: When handling the powder outside of a containment device (e.g., a

chemical fume hood or biological safety cabinet), a NIOSH-certified N95 or higher-rated

respirator is strongly recommended to prevent inhalation.

Shoe Covers: Disposable shoe covers should be worn in areas where Lixivaptan is handled

to prevent the spread of contamination.
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Operational and Disposal Plans
A clear, step-by-step plan is critical for minimizing exposure and ensuring safety.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Don a single pair of chemotherapy gloves before handling the external packaging.

Transport the container to a designated storage area for hazardous compounds.

Store Lixivaptan in a well-ventilated, secure area, away from incompatible materials. It

should be stored at room temperature.

Handling and Weighing (in a laboratory setting):

All handling of Lixivaptan powder must be conducted within a certified chemical fume hood

or a biological safety cabinet to contain any airborne particles.

Before starting, assemble all necessary equipment (spatulas, weigh boats, containers, etc.)

and prepare the work area by lining it with absorbent, disposable bench paper.

Don the full required PPE as described above (double gloves, gown, eye/face protection,

and respirator if not in a containment hood).

Carefully weigh the desired amount of Lixivaptan, minimizing the creation of dust.

After weighing, securely cap the stock container and the container with the weighed

compound.

Decontaminate all surfaces and equipment with an appropriate cleaning agent.

Carefully doff PPE, starting with the outer gloves, and dispose of it as hazardous waste.

Wash hands thoroughly with soap and water after completing the work.

Disposal Plan:
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All disposable materials contaminated with Lixivaptan, including gloves, gowns, shoe

covers, bench paper, and weighing utensils, must be disposed of as hazardous chemical

waste.

Place all contaminated items in a clearly labeled, sealed hazardous waste container.

Unused or expired Lixivaptan must also be disposed of as hazardous chemical waste.

Follow all local, state, and federal regulations for the disposal of hazardous waste.

Experimental Workflow for Safe Handling
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Safe Handling Workflow for Lixivaptan

Preparation

Handling

Cleanup and Disposal

1. Assemble all necessary
 equipment and materials.

2. Prepare work area in a
 containment hood.

3. Don appropriate PPE:
- Double Gloves

- Gown
- Eye/Face Protection

- Respirator (if needed)

4. Carefully weigh or
 manipulate Lixivaptan powder.

5. Securely cap all containers
 after handling.

6. Decontaminate work
 surfaces and equipment.

7. Dispose of all contaminated
 materials as hazardous waste.

8. Doff PPE in the correct
 sequence.

9. Wash hands thoroughly.

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Lixivaptan in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

